Cas no 216987-13-2 (15-Epi-Danshenol-A)

15-Epi-Danshenol-A structure
15-Epi-Danshenol-A structure
Product Name:15-Epi-Danshenol-A
CAS No:216987-13-2
MF:C21H20O4
MW:336.381106376648
CID:2087156
PubChem ID:102004790
Update Time:2025-04-21

15-Epi-Danshenol-A Chemical and Physical Properties

Names and Identifiers

    • 15-Epi-Danshenol-A
    • 216987-13-2
    • AKOS040735328
    • (1S,10S)-10-Hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1,2-dihydronaphtho[1,2-g][1]benzofuran-11-one
    • FS-7559
    • CS-1048346
    • (1S,10S)-10-Hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1,10-dihydrophenanthro[1,2-b]furan-11(2H)-one
    • G89189
    • 15-epi-Danshenol A
    • (1S,10S)-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1H,2H-phenanthro[1,2-b]furan-11-one
    • HY-N12737
    • Inchi: 1S/C21H20O4/c1-11-5-4-6-15-14(11)7-8-16-18(15)21(24,9-13(3)22)20(23)17-12(2)10-25-19(16)17/h4-8,12,24H,9-10H2,1-3H3/t12-,21+/m1/s1
    • InChI Key: WQYKPUPMMFGHQW-GTJPDFRWSA-N
    • SMILES: O1C[C@@H](C)C2C([C@](CC(C)=O)(C3C4C=CC=C(C)C=4C=CC=3C1=2)O)=O

Computed Properties

  • Exact Mass: 336.13615911g/mol
  • Monoisotopic Mass: 336.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 636
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Color/Form: Red powder
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